Cas no 12408-16-1 (tributoxy-sulfanylidene-phosphorane)

tributoxy-sulfanylidene-phosphorane structure
12408-16-1 structure
Product Name:tributoxy-sulfanylidene-phosphorane
CAS No:12408-16-1
MF:C12H27O3PS
MW:282.379743814468
CID:141582
PubChem ID:94884
Update Time:2025-04-19

tributoxy-sulfanylidene-phosphorane Chemical and Physical Properties

Names and Identifiers

    • tributoxy-sulfanylidene-phosphorane
    • tributyl thiophosphate
    • O,O,O-tributyl phosphorothioate
    • O,O,S-tributyl phosphorothioate
    • Phosphorothioic acid, tributyl ester
    • Tri-n-butyl phosphorothioate
    • 12408-16-1
    • O,O-Tributyl thiophosphate
    • NSC6519
    • tributoxy(thioxo)-$l^{5}-phosphane
    • Phosphorothioic acid,O,O-tributyl ester
    • tributyl phosphorothioate
    • Tri-O-butyl phosphorothioate
    • tributylphosphorothioate
    • O,O,O-Tributyl thiophosphate
    • DTXSID70924724
    • Tributylphosphorothionate
    • PPEZWDDRWXDXOQ-UHFFFAOYSA-N
    • Tributylthiophosphate
    • tributoxy(sulfanylidene)-lambda5-phosphane
    • Phosphorothioic acid, O,O,O-tributyl ester
    • O,O-Tributyl phosphorothioate
    • tris(1-butyl) thiophosphate
    • SCHEMBL39720
    • NSC-6519
    • NSC 6519
    • Butyl phosphorothioate, ((BuO)3PS)
    • Butyl phosphorothioate, (BuO)3PS
    • 78-47-7
    • Inchi: 1S/C12H27O3PS/c1-4-7-10-13-16(17,14-11-8-5-2)15-12-9-6-3/h4-12H2,1-3H3
    • InChI Key: PPEZWDDRWXDXOQ-UHFFFAOYSA-N
    • SMILES: S=P(OCCCC)(OCCCC)OCCCC

Computed Properties

  • Exact Mass: 282.14201
  • Monoisotopic Mass: 282.14185289g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 12
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 59.8Ų

Experimental Properties

  • PSA: 35.53
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